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Compound of Interest

Compound Name: (+/-)-Pronethalol-d6

CAS No.: 1329805-79-9

Cat. No.: B589172

Get Quote

Executive Summary & Operational Priority
Stop and Verify: This guide applies specifically to (+/-)-Pronethalol-d6 (Isotope-labeled Internal

Standard).[1] While chemically behaving like its parent compound, Pronethalol, the deuterated

form represents a high-value, specific inventory item that requires precise lifecycle

management to prevent cross-contamination in Mass Spectrometry (MS) workflows and ensure

regulatory compliance.

Core Directive: Pronethalol was historically withdrawn from clinical use due to carcinogenicity in

murine models (thymic tumors).[1] Therefore, all disposal procedures must treat (+/-)-
Pronethalol-d6 as a suspected human carcinogen and a reproductive toxin.[1] There is no

"safe" lower limit for disposal down sink drains; zero discharge to municipal water is the

absolute standard.[1]

Hazard Profile & Technical Specifications
To ensure the integrity of your safety protocol, you must understand the why behind the

handling requirements. The "d6" isotopologue retains the toxicological profile of the parent

molecule.
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Physical & Chemical Data Table
Property Specification Operational Implication

Compound Name (+/-)-Pronethalol-d6
Deuterated analog for LC-

MS/MS quantification.[1]

Parent CAS 54-80-8 (Pronethalol HCl)

Use parent CAS for safety data

lookup if d6-specific SDS is

unavailable.[1]

Hazard Class
Carcinogen (Cat 2); Repr.[1]

Tox (Cat 1B)

High-Heat Incineration is the

only acceptable disposal

method.[1]

Molecular Weight ~235.36 g/mol (varies by salt)

Heavier than parent (~229.

[1]32) due to deuterium; affects

gravimetric prep.[1]

Solubility Methanol, DMSO, Water

Liquid Waste Stream:

Organic/Halogenated

(depending on solvent).[1]

Stability Light Sensitive, Hygroscopic

Store in amber glass;

degradation products are

unknown/potentially toxic.[1]

GHS Hazard Statements (Critical for Labeling)
H351: Suspected of causing cancer.[1][2]

H360: May damage fertility or the unborn child.[1][3]

H411: Toxic to aquatic life with long-lasting effects.[1][3][4]

Self-Validating Disposal Protocol
This protocol uses a Check-Verify-Act logic.[1] You cannot proceed to the next step without

validating the previous one. This prevents "autopilot" errors common in routine lab work.[1]

Phase A: Waste Segregation & Classification[1]
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Logic: Deuterated standards are often dissolved in solvents (Methanol/Acetonitrile).[1] The

solvent dictates the waste stream, but the solute (Pronethalol) dictates the hazard tag.

Identify the State:

Solid (Neat Powder): Expired or degraded reference material.[1]

Liquid (Stock Solution): High concentration (>1 mg/mL).[1]

Liquid (Effluent/Dilute): LC-MS waste or working standards (<1 µg/mL).

Select the Container:

Requirement: Amber glass or high-density polyethylene (HDPE).[1]

Validation: Verify the cap has a PTFE (Teflon) liner to prevent solvent leaching and escape

of volatile mixtures.[1]

Phase B: The Deactivation Myth
Expert Insight: Do NOT attempt chemical deactivation (e.g., bleach/oxidation) in the lab.[1]

Reasoning: Beta-blockers are resilient.[1] Oxidation may produce morpholine derivatives or

other active metabolites.[1]

Protocol: The only validated deactivation is commercial high-temperature incineration

(>1000°C).[1]

Phase C: Packaging & Labeling Workflow
Step 1: Primary Containment[1]

Transfer liquid waste into the specific "Cytotoxic/Carcinogenic" solvent waste carboy.[1]

Critical: Do not mix with general "Non-Hazardous" buffers.

Validation: Is the carboy explicitly tagged "Contains Heavy Metals/Carcinogens"? (Even if no

metals are present, this stream ensures incineration).[1]
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Step 2: Solid Waste (Vials/Gloves)

Place empty d6 vials, septa, and contaminated gloves into a yellow chemotherapy/biohazard

waste bag or a rigid container labeled "Trace Chemotherapy Waste."[1]

Why? Standard trash disposal exposes custodial staff to carcinogenic dust.[1]

Step 3: Labeling

Label must read: "Hazardous Waste - Flammable, Toxic, Carcinogenic."[1]

List constituents: "Methanol (99%), (+/-)-Pronethalol-d6 (<1%)."[1]

Decontamination of Laboratory Surfaces
Spills or residue of Pronethalol-d6 can cross-contaminate future MS runs (causing "ghost

peaks") and pose safety risks.[1]

The "Solvent-Surfactant" Sandwich Method:

Solubilize: Wipe the area with Methanol (solubilizes the lipophilic Pronethalol).[1]

Lift: Wipe with a 1% Alconox/Detergent solution (lifts the residue from the surface).[1]

Rinse: Final wipe with Deionized Water (removes detergent).[1]

Verify: For critical benchtops, perform a surface swab and run a quick LC-MS blank to

confirm no d6 background.[1]

Visual Workflow: Decision Tree
The following diagram illustrates the logical flow for disposing of Pronethalol-d6, ensuring no

decision ambiguity.
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Start: (+/-)-Pronethalol-d6 Waste

Classify State

Solid / Neat Powder
(Expired/Spilled)

Liquid Solution

Trace Waste
(Gloves, Empty Vials, Septa)

LABELING:
'Contains Carcinogen'

'Pronethalol-d6'

Identify Solvent Base

Stream A: Organic/Flammable
(Methanol/ACN)

>10% Organic

Stream B: Aqueous
(Buffers/Water)

<10% Organic

DISPOSAL:
High-Temp Incineration

(RCRA Hazardous)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of Pronethalol-d6 waste streams.
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Emergency Procedures
Accidental Spillage (Powder)[1]

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Double nitrile gloves, lab coat, and N95/P100 respirator (powder inhalation is the

highest risk vector).[1]

Contain: Cover spill with a damp paper towel (methanol-dampened) to prevent dust

generation.[1]

Clean: Scoop material into a hazardous waste jar. Follow the "Solvent-Surfactant" cleaning

method (Section 4).[1]

Accidental Exposure[1]
Skin: Wash with soap and water for 15 minutes.[1] Do not use alcohol (enhances

absorption).[1]

Eye: Flush for 15 minutes. Seek medical attention immediately (bring the SDS).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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